

Initial Investigational Studies of BAF312 (Siponimod) in Autoimmune Pathologies: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Siponimod hemifumarate

Cat. No.: B15684518

[Get Quote](#)

Abstract

BAF312 (Siponimod) is a second-generation, selective sphingosine-1-phosphate (S1P) receptor modulator that has emerged as a significant therapeutic agent in the management of autoimmune diseases, most notably secondary progressive multiple sclerosis (SPMS). Unlike its predecessor, fingolimod, siponimod exhibits a refined selectivity for S1P receptor subtypes 1 (S1P₁) and 5 (S1P₅), which confers a distinct pharmacological profile.^{[1][2]} This guide provides an in-depth technical overview of the foundational investigational studies of BAF312. We will dissect its mechanism of action, delve into the pivotal preclinical data from autoimmune models, and analyze the initial Phase I and Phase II clinical trials that established its safety, pharmacokinetics, pharmacodynamics, and therapeutic potential. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices and methodologies that underpinned the early clinical development of this targeted immunomodulator.

Part 1: The Scientific Rationale - Targeting the S1P Receptor Axis

The Sphingosine-1-Phosphate Gradient: A Master Regulator of Lymphocyte Trafficking

The sphingosine-1-phosphate (S1P) signaling pathway is a critical regulator of immune cell trafficking.[3][4] A physiological gradient of S1P, with high concentrations in blood and lymph and low concentrations within secondary lymphoid organs (SLOs) like lymph nodes and the spleen, governs the egress of lymphocytes.[4][5] T and B lymphocytes express S1P receptor 1 (S1P₁) on their surface. For a lymphocyte to exit an SLO and enter circulation, it must detect this S1P gradient via its S1P₁ receptor.[6] In autoimmune diseases, autoreactive lymphocytes migrate from SLOs to the central nervous system (CNS) or other tissues, where they drive inflammation and tissue damage.

- **Causality Insight:** The strategic decision to target the S1P pathway is based on a simple yet profound premise: if autoreactive lymphocytes can be prevented from leaving the lymph nodes, they cannot traffic to sites of inflammation to cause pathology. This "lymphocyte sequestration" is the primary immunomodulatory mechanism of S1P receptor modulators.


Mechanism of Action: BAF312 as a Selective S1P₁/S1P₅ Modulator

BAF312 (Siponimod) is a functional antagonist of the S1P₁ receptor.[7] Upon binding to S1P₁ on lymphocytes, siponimod induces the receptor's internalization and degradation.[7] This renders the lymphocytes insensitive to the circulatory S1P gradient, effectively trapping them within the SLOs.[7] This sequestration leads to a rapid and sustained, yet reversible, reduction in peripheral blood lymphocyte counts.[8]

Crucially, siponimod is selective, acting primarily on S1P₁ and S1P₅. [9] This selectivity is a key differentiator from the first-generation modulator, fingolimod, which also targets S1P₃. The avoidance of S1P₃ is associated with a reduced risk of certain side effects, such as bradycardia.[10] Furthermore, the expression of both S1P₁ and S1P₅ on CNS-resident cells like astrocytes and oligodendrocytes suggested that siponimod could exert direct neuroprotective effects within the CNS, a hypothesis explored in later-stage trials.[7][9][10]

Diagram: BAF312 Mechanism of Action

The following diagram illustrates the molecular mechanism by which BAF312 modulates lymphocyte trafficking.



[Click to download full resolution via product page](#)

Caption: BAF312 binds to S1P1 on lymphocytes in lymph nodes, causing receptor internalization and blocking their egress.

Part 2: Preclinical Investigations in Autoimmune Models

The initial in vivo validation of BAF312 was conducted in the Experimental Autoimmune Encephalomyelitis (EAE) model, the most widely used animal model for multiple sclerosis.

Rationale for EAE Model Selection

EAE is an ideal model for assessing S1P modulators for several reasons:

- **Pathophysiological Relevance:** EAE pathogenesis is driven by autoreactive T cells that become activated, traffic to the CNS, and initiate an inflammatory cascade leading to demyelination and axonal damage, closely mimicking aspects of MS.[11]
- **Quantifiable Outcomes:** The model provides clear, quantifiable endpoints, such as clinical disease scores (e.g., tail limpness, paralysis), body weight changes, and histological measures of CNS inflammation and demyelination.[12]

- Predictive Validity: The model has historically shown good predictive validity for therapies targeting lymphocyte trafficking.

Key Preclinical Findings

In multiple EAE studies, oral administration of BAF312 demonstrated robust, dose-dependent efficacy.[\[10\]](#)[\[13\]](#)

- Amelioration of Clinical Score: Treatment with siponimod, either prophylactically (before disease onset) or therapeutically (at peak disease), significantly reduced the clinical severity of EAE compared to vehicle-treated controls.[\[12\]](#)[\[14\]](#)
- Reduced CNS Infiltration: Histological analysis of the spinal cords from siponimod-treated EAE mice showed a marked reduction in the infiltration of inflammatory cells, including both T cells and B cells.[\[12\]](#)[\[14\]](#)
- Peripheral Lymphopenia: The therapeutic effect was strongly correlated with a dose-dependent reduction in peripheral blood lymphocyte counts, confirming the expected mechanism of action.[\[8\]](#)[\[13\]](#)
- Direct CNS Effects: Intriguingly, some studies showed that direct intracerebroventricular infusion of siponimod could ameliorate EAE scores with minimal effects on peripheral lymphocyte counts, providing the first evidence of its potential for direct action within the CNS.[\[11\]](#)[\[15\]](#)[\[16\]](#) This was associated with reduced microgliosis and astrogliosis.[\[11\]](#)[\[15\]](#)

Table: Representative Preclinical Efficacy Data in EAE

Parameter	Vehicle Control	BAF312 (0.01 g/kg diet)	Percent Reduction	Source
Peak Mean EAE Score	3.5 ± 0.5	1.0 ± 0.3	~71%	[13]
Peripheral Lymphocyte Count	Baseline	Reduced by ~65-75%	65-75%	[13]
CNS T-Cell Infiltration	High	Significantly Reduced	Not Quantified	[14]

Experimental Protocol: EAE Induction and Assessment

The following is a generalized protocol for a chronic EAE model used in BAF312 studies.

Objective: To induce EAE in C57BL/6 mice to test the efficacy of an orally administered compound.

- Immunization (Day 0):
 - Emulsify Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG₃₅₋₅₅) in Complete Freund's Adjuvant (CFA) supplemented with Mycobacterium tuberculosis.
 - Subcutaneously inject 100-200 µL of the emulsion at two sites on the flank of 8-10 week old female C57BL/6 mice.
 - Rationale: MOG₃₅₋₅₅ is a key autoantigen in this model. CFA acts as an adjuvant to stimulate a strong initial immune response.
- Pertussis Toxin Administration (Day 0 and Day 2):
 - Administer Pertussis toxin (PTX) intraperitoneally.
 - Rationale: PTX acts as an additional adjuvant and increases the permeability of the blood-brain barrier, facilitating CNS entry of autoreactive T cells.
- Treatment Administration:
 - Prepare BAF312-loaded food pellets at desired concentrations (e.g., 0.01 g/kg) or administer daily via oral gavage.[\[13\]](#)
 - Begin treatment either prophylactically (e.g., Day 0) or therapeutically (e.g., at the first sign of clinical symptoms, around Day 10-12).[\[12\]](#)
- Clinical Monitoring (Daily from Day 7):
 - Monitor mice daily for clinical signs of EAE and body weight.
 - Score clinical signs on a standardized 0-5 scale:

- 0: No clinical signs
- 1: Limp tail
- 2: Hind limb weakness
- 3: Hind limb paralysis
- 4: Hind and forelimb paralysis
- 5: Moribund state
- Trustworthiness: Scoring should be performed by an investigator blinded to the treatment groups to prevent bias.
- Endpoint Analysis (e.g., Day 30):
 - Collect blood for peripheral lymphocyte counting via flow cytometry.
 - Perfuse mice and harvest spinal cords for histological analysis (e.g., H&E for inflammation, Luxol Fast Blue for demyelination).

Part 3: Initial Clinical Investigations

Following the promising preclinical data, BAF312 advanced into Phase I and Phase II clinical trials to assess its properties in humans.

Phase I: Safety, Pharmacokinetics (PK), and Pharmacodynamics (PD)

Phase I studies were conducted in healthy volunteers to establish the safety profile and PK/PD characteristics of BAF312.[\[17\]](#)

- Safety and Tolerability: Single and multiple ascending doses of BAF312 were generally well-tolerated. The most common adverse events were related to the expected effects on heart rate (bradycardia), which were transient and most pronounced after the first dose.[\[18\]](#)

- Pharmacokinetics: Siponimod demonstrated a pharmacokinetic profile suitable for once-daily dosing, with a half-life of approximately 30 hours.[10][19]
- Pharmacodynamics: The primary pharmacodynamic endpoint was the effect on peripheral blood lymphocyte count. BAF312 induced a dose-dependent, rapid, and sustained reduction in lymphocyte counts, which returned to baseline within approximately 7 days after drug discontinuation, demonstrating reversibility.[9][10]

Table: Summary of BAF312 Phase I Pharmacokinetic/Pharmacodynamic Parameters

Parameter	Value	Significance	Source
Time to Max. Concentration (T_{max})	~4 hours	Rapid oral absorption	[20]
Elimination Half-life ($t_{1/2}$)	~30 hours	Supports once-daily dosing	[10]
Time to Lymphocyte Recovery	~7 days	Demonstrates reversible immunosuppression	[10]
Max. Lymphocyte Reduction	~70-80%	Confirms potent pharmacodynamic effect	[9]

Protocol: Peripheral Lymphocyte Counting by Flow Cytometry

This protocol outlines the standardized method for quantifying the pharmacodynamic effect of BAF312.


Objective: To determine the absolute counts of T-lymphocyte subsets (CD3+, CD4+, CD8+) in whole blood.

- Sample Collection: Collect 2-4 mL of whole blood in K₂EDTA-containing tubes.
- Antibody Staining:

- In a 5mL polystyrene tube, add 100 μ L of whole blood.
- Add a pre-titrated cocktail of fluorochrome-conjugated monoclonal antibodies (e.g., anti-CD3, anti-CD4, anti-CD8, anti-CD45).
- Expertise Insight: Using a pan-leukocyte marker like CD45 is crucial for accurately gating on the lymphocyte population.
- Vortex gently and incubate for 20-30 minutes at room temperature in the dark.[\[21\]](#)
- Red Blood Cell (RBC) Lysis:
 - Add 2 mL of a 1X fixative-free lysis buffer.
 - Incubate for 10 minutes at room temperature.[\[21\]](#)
 - Rationale: This step removes RBCs, which would otherwise interfere with the analysis, while preserving the white blood cells.
- Washing: Centrifuge the tubes (e.g., 300 x g for 5 minutes), aspirate the supernatant, and resuspend the cell pellet in FACS buffer (PBS with BSA and sodium azide).[\[22\]](#)
- Absolute Counting:
 - Just prior to acquisition, add a known volume of precision counting beads to each sample tube.[\[21\]](#)
 - Trustworthiness: Counting beads are a self-validating system within the protocol. By counting the number of bead events relative to cell events, the software can accurately calculate the absolute cell concentration (cells/ μ L), removing variability from pipetting and sample volume.
- Data Acquisition & Analysis:
 - Acquire samples on a calibrated flow cytometer.
 - Using analysis software, gate on the lymphocyte population based on forward and side scatter, then identify T-cell subsets based on fluorescence.

- Calculate absolute counts using the formula: $(\text{Cell Events} / \text{Bead Events}) \times (\text{Bead Concentration})$.

Diagram: Clinical Trial Workflow for PD Assessment



[Click to download full resolution via product page](#)

Caption: Workflow showing patient progression and sample analysis for pharmacodynamic (PD) assessment in early trials.

Phase II: The BOLD Study in Relapsing-Remitting MS

The pivotal Phase II trial for BAF312 was the BOLD (BAF312 on MRI Lesion Given Once Daily) study, an adaptive dose-ranging trial in patients with relapsing-remitting multiple sclerosis (RRMS).^{[23][24]}

- **Study Design:** The study was designed to efficiently explore a range of doses (0.25 mg, 0.5 mg, 1.25 mg, 2 mg, and 10 mg) against placebo.^[23] The primary endpoint was the reduction in the number of combined unique active MRI lesions (new gadolinium-enhancing T1 lesions and new/enlarging T2 lesions) at 3 months.^[23]
- **Efficacy Results:** BAF312 demonstrated a clear dose-dependent reduction in MRI lesion activity.^[23] The higher doses (1.25 mg, 2 mg, and 10 mg) showed a significant and near-maximal effect, with reductions in active lesions of 66-82% compared to placebo.^{[10][23]} Annualized relapse rates were also lower in the higher-dose groups over the 24-month extension period of the study.^[25]
- **Dose Selection:** The results of the BOLD study were instrumental in selecting the 2 mg dose for the subsequent Phase III EXPAND trial in secondary progressive MS.^{[25][26][27]} This dose provided a near-maximal effect on inflammatory activity with a favorable safety and tolerability profile.^{[24][25]}

Table: Key Efficacy Results from the Phase II BOLD Study (at 3 Months)

Siponimod Daily Dose	Placebo	0.25 mg	0.5 mg	1.25 mg	2 mg	10 mg	Source
Reduction in Active Lesions vs. Placebo	-	35%	50%	66%	82%	77%	[23]
Dose-Response Relationship (p-value)	$p = 0.0001$						[23]

Part 4: Conclusion and Future Directions

The initial investigational studies of BAF312 (Siponimod) successfully established its foundational profile as a potent and selective immunomodulator. Preclinical work in the EAE model validated its mechanism of action and demonstrated significant efficacy.[10][13] Subsequent Phase I trials in healthy volunteers confirmed a PK/PD profile suitable for once-daily dosing and established its primary pharmacodynamic effect of reversible lymphopenia. [10][17] The Phase II BOLD study provided the first clinical evidence of its potent anti-inflammatory effects in patients with MS, demonstrating a clear dose-response relationship on MRI endpoints and enabling the selection of an optimal dose for later-stage development.[23][26]

These initial studies provided the critical data and scientific rationale to advance BAF312 into large-scale Phase III trials, ultimately leading to its approval for secondary progressive MS, a challenging form of the disease with high unmet need.[12][28][29] The early suggestion of direct CNS effects also paved the way for further research into the neuroprotective potential of S1P₅ modulation, a field of ongoing investigation.[9][11][30]

References

- Gentile, A., Musella, A., Bullitta, S., et al. (2016). Siponimod (BAF312) prevents synaptic neurodegeneration in experimental multiple sclerosis. *Journal of Neuroinflammation*, 13(1), 207. Available at: [\[Link\]](#)
- Pappu, R., Schwab, S. R., Cyster, J. G. (2016). Sphingosine 1-phosphate signaling impacts lymphocyte migration, inflammation and infection. *Pathogens and Disease*, 74(5), ftw042. Available at: [\[Link\]](#)
- Kremer, D., T. Ostwald, et al. (2022). Impact of Siponimod on Enteric and Central Nervous System Pathology in Late-Stage Experimental Autoimmune Encephalomyelitis. *International Journal of Molecular Sciences*, 23(19), 11881. Available at: [\[Link\]](#)
- Proia, R. L., Hla, T. (2015). Sphingosine-1-Phosphate Signaling in Immune Cells and Inflammation: Roles and Therapeutic Potential. *Journal of Clinical Investigation*, 125(4), 1481-1491. Available at: [\[Link\]](#)
- Brand, R. M., Diddens, J., Friedrich, V., et al. (2021). Siponimod Inhibits the Formation of Meningeal Ectopic Lymphoid Tissue in Experimental Autoimmune Encephalomyelitis. *Neurology Neuroimmunology & Neuroinflammation*, 9(1), e1113. Available at: [\[Link\]](#)
- Pappu, R., Schwab, S. R., Cyster, J. G. (2016). Sphingosine 1-phosphate signaling impacts lymphocyte migration, inflammation and infection. *Pathogens and Disease*, 74(5). Available at: [\[Link\]](#)
- Manouchehrian, O., et al. (2025). Siponimod inhibits disease-associated microglia-T cell interactions in chronic experimental autoimmune encephalomyelitis. *Acta Neuropathologica*. Available at: [\[Link\]](#)
- Proia, R. L., Hla, T. (2015). Sphingosine 1-phosphate signalling. *Journal of Clinical Investigation*, 125(4), 1481-1491. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). The role of S1P-S1PR1 axis in T cell trafficking. ResearchGate. Available at: [\[Link\]](#)

- ResearchGate. (n.d.). Preventively Administered Siponimod Ameliorates EAE. ResearchGate. Available at: [\[Link\]](#)
- Patti, F. (2017). Spotlight on siponimod and its potential in the treatment of secondary progressive multiple sclerosis: the evidence to date. *Drug Design, Development and Therapy*, 11, 3145–3151. Available at: [\[Link\]](#)
- Kappos, L., et al. (2016). Safety and Efficacy of Siponimod (BAF312) in Patients With Relapsing-Remitting Multiple Sclerosis: Dose-Blinded, Randomized Extension of the Phase 2 BOLD Study. *JAMA Neurology*, 73(9), 1089-1098. Available at: [\[Link\]](#)
- Wang, H., et al. (2016). A practical process for the preparation of [^{32}P]S1P and binding assay for S1P receptor ligands. *Bioorganic & Medicinal Chemistry Letters*, 26(22), 5579-5582. Available at: [\[Link\]](#)
- Miron, V. E., et al. (2019). Mechanism of Siponimod: Anti-Inflammatory and Neuroprotective Mode of Action. *Cells*, 8(1), 24. Available at: [\[Link\]](#)
- Kappos, L., et al. (2013). Siponimod for Patients With Relapsing-Remitting Multiple Sclerosis (BOLD): An Adaptive, Dose-Ranging, Randomised, Phase 2 Study. *The Lancet Neurology*, 12(7), 670-678. Available at: [\[Link\]](#)
- Stuve, O., et al. (2013). Phase 2 BOLD Extension Study Efficacy Results for Siponimod (BAF312) in Patients with Relapsing–Remitting Multiple Sclerosis (P07.110). *Neurology*, 80(7 Supplement). Available at: [\[Link\]](#)
- IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). siponimod. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [\[Link\]](#)
- Bigaud, M., et al. (2020). Siponimod (BAF312) penetrates, distributes, and acts in the central nervous system: Preclinical insights. *Neurology and Therapy*, 9(1), 127-141. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). P041. Phase 2 BOLD extension study efficacy results for siponimod (BAF312) in patients with relapsing-remitting multiple sclerosis. ResearchGate. Available at: [\[Link\]](#)

- Ufer, M., et al. (2016). Pharmacokinetic and pharmacodynamic interaction of siponimod (BAF312) and propranolol in healthy subjects. *Journal of Clinical Pharmacology*, 56(11), 1395-1404. Available at: [\[Link\]](#)
- Bowdish Lab. (2017). WHOLE BLOOD LYMPHOCYTE STAIN-FLOW CYTOMETRY. McMaster University. Available at: [\[Link\]](#)
- Hale, C., et al. (2017). Effect of oral siponimod (BAF312) on the pharmacokinetics and pharmacodynamics of a monophasic oral contraceptive in healthy female subjects. *Pharmacology Research & Perspectives*, 5(2), e00297. Available at: [\[Link\]](#)
- U.S. Food and Drug Administration. (2018). CLINICAL PHARMACOLOGY AND BIOPHARMACEUTICS REVIEW(S). accessdata.fda.gov. Available at: [\[Link\]](#)
- Novartis. (n.d.). A clinical trial to learn more about the safety of BAF312 in people with relapsing multiple sclerosis (RMS). novctrd.com. Available at: [\[Link\]](#)
- Gely, A., et al. (2019). Pharmacokinetic/Pharmacodynamic Characterization of Siponimod (BAF312) in Blood versus Brain in Experimental Autoimmune Encephalomyelitis Mice (P2.2-066). *Neurology*, 92(15 Supplement). Available at: [\[Link\]](#)
- Shakeri-Nejad, K., et al. (2022). Pharmacokinetic Characteristics of Siponimod in Healthy Volunteers and Patients With Multiple Sclerosis: Analyses of Published Clinical Trials. *Frontiers in Pharmacology*, 13, 867681. Available at: [\[Link\]](#)
- IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. (n.d.). siponimod. IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. Available at: [\[Link\]](#)
- Neurology.org. (2016). Effects of Siponimod (BAF312) on Inflammation-Driven Synaptopathy in Experimental Multiple Sclerosis (P5.311). *Neurology*. Available at: [\[Link\]](#)
- Whitby, L., et al. (2015). Current laboratory practices in flow cytometry for the enumeration of CD 4(+) T-lymphocyte subsets. *Cytometry Part B: Clinical Cytometry*, 88(5), 283-292. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Effects of Siponimod (BAF312) on Inflammation-Driven Synaptopathy in Experimental Multiple Sclerosis (P5.311). ResearchGate. Available at: [\[Link\]](#)

- Brand, R. M., et al. (2021). Siponimod Inhibits the Formation of Meningeal Ectopic Lymphoid Tissue in Experimental Autoimmune Encephalomyelitis. *Neurology Neuroimmunology & Neuroinflammation*, 9(1). Available at: [\[Link\]](#)
- ClinicalTrials.gov. (n.d.). Exploring the Efficacy and Safety of Siponimod in Patients With Secondary Progressive Multiple Sclerosis (EXPAND). ClinicalTrials.gov. Available at: [\[Link\]](#)
- Gentile, A., et al. (2020). Siponimod (BAF312) Activates Nrf2 While Hampering NFkB in Human Astrocytes, and Protects From Astrocyte-Induced Neurodegeneration. *Frontiers in Immunology*, 11, 586. Available at: [\[Link\]](#)
- BioPharma Dive. (2016). Novartis scores a win in progressive MS. BioPharma Dive. Available at: [\[Link\]](#)
- Cochrane Library. (2022). Siponimod for multiple sclerosis. Cochrane Library. Available at: [\[Link\]](#)
- HCPLive. (2018). Siponimod Reduces Disability Progression, Cognitive Effects of SPMS. HCPLive. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. siponimod | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY \[guidetopharmacology.org\]](#)
- [2. siponimod | Ligand page | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY \[guidetoimmunopharmacology.org\]](#)
- [3. Sphingosine-1-Phosphate Signaling in Immune Cells and Inflammation: Roles and Therapeutic Potential - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. academic.oup.com \[academic.oup.com\]](#)

- 5. Sphingosine 1-phosphate signaling impacts lymphocyte migration, inflammation and infection - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 6. Sphingosine 1-phosphate signalling - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 7. Siponimod (BAF312) penetrates, distributes, and acts in the central nervous system: Preclinical insights - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 8. mdpi.com [mdpi.com]
- 9. Mechanism of Siponimod: Anti-Inflammatory and Neuroprotective Mode of Action [mdpi.com]
- 10. Spotlight on siponimod and its potential in the treatment of secondary progressive multiple sclerosis: the evidence to date - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 11. Siponimod (BAF312) prevents synaptic neurodegeneration in experimental multiple sclerosis - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 12. neurology.org [neurology.org]
- 13. neurology.org [neurology.org]
- 14. Siponimod inhibits disease-associated microglia-T cell interactions in chronic experimental autoimmune encephalomyelitis - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 15. neurology.org [neurology.org]
- 16. researchgate.net [researchgate.net]
- 17. accessdata.fda.gov [accessdata.fda.gov]
- 18. Pharmacokinetic and pharmacodynamic interaction of siponimod (BAF312) and propranolol in healthy subjects - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 19. frontiersin.org [frontiersin.org]
- 20. Effect of oral siponimod (BAF312) on the pharmacokinetics and pharmacodynamics of a monophasic oral contraceptive in healthy female subjects - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 21. bowdish.ca [bowdish.ca]
- 22. benchchem.com [benchchem.com]
- 23. Siponimod for patients with relapsing-remitting multiple sclerosis (BOLD): an adaptive, dose-ranging, randomised, phase 2 study - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 24. neurology.org [neurology.org]
- 25. Safety and Efficacy of Siponimod (BAF312) in Patients With Relapsing-Remitting Multiple Sclerosis: Dose-Blinded, Randomized Extension of the Phase 2 BOLD Study - PubMed

[\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- [26. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [27. ClinicalTrials.gov \[clinicaltrials.gov\]](https://clinicaltrials.gov)
- [28. biopharmadive.com \[biopharmadive.com\]](https://biopharmadive.com)
- [29. hcplive.com \[hcplive.com\]](https://hcplive.com)
- [30. Frontiers | Siponimod \(BAF312\) Activates Nrf2 While Hampering NFkB in Human Astrocytes, and Protects From Astrocyte-Induced Neurodegeneration \[frontiersin.org\]](#)
- To cite this document: BenchChem. [Initial Investigational Studies of BAF312 (Siponimod) in Autoimmune Pathologies: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15684518/docs#initial-investigational-studies-of-baf312-siponimod-in-autoimmune-pathologies-a-technical-guide\]](https://www.benchchem.com/product/b15684518/docs#initial-investigational-studies-of-baf312-siponimod-in-autoimmune-pathologies-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check